Cas no 1441640-37-4 (AcS-PEG2-acid)

AcS-PEG2-acid is a heterobifunctional polyethylene glycol (PEG) linker featuring an acetylthio (AcS) group at one terminus and a carboxylic acid (COOH) at the other, separated by a short PEG spacer (2 ethylene glycol units). This compound is widely used in bioconjugation and crosslinking applications, where the AcS group enables selective thiol-reactive modifications, while the acid group facilitates further coupling via carbodiimide or NHS ester chemistry. The short PEG spacer enhances solubility and reduces steric hindrance. AcS-PEG2-acid is particularly valuable in protein labeling, antibody-drug conjugates (ADCs), and surface functionalization due to its controlled reactivity and biocompatibility. Its stability and efficient conjugation properties make it a versatile tool in biochemical research and therapeutic development.

AcS-PEG2-acid structure

Product Name:AcS-PEG2-acid

CAS No:1441640-37-4

MF:C₉H₁₆O₅S

MW:236.285342216492

CID:5570635

Update Time:2025-10-28

AcS-PEG2-acid Chemical and Physical Properties

Names and Identifiers

- AcS-PEG2-acid
- 3-(2-(2-(acetylthio)ethoxy)ethoxy)propanoic acid
- Inchi： 1S/C9H16O5S/c1-8(10)15-7-6-14-5-4-13-3-2-9(11)12/h2-7H2,1H3,(H,11,12)
- InChI Key： CXRDULCWPXRFAD-UHFFFAOYSA-N
- SMILES： C(O)(=O)CCOCCOCCSC(C)=O

AcS-PEG2-acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-11-250mg	AcS-PEG2-acid	1441640-37-4	>98.00%	250mg	¥2250.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-11-100mg	AcS-PEG2-acid	1441640-37-4	>98.00%	100mg	¥1550.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-11-500mg	AcS-PEG2-acid	1441640-37-4	>98.00%	500mg	¥3250.0	2023-09-19